Cas no 73358-82-4 (Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-)

Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl- structure
73358-82-4 structure
Product Name:Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-
CAS No:73358-82-4
MF:C16H18ClN4O9P
MW:476.762283802032
CID:579431
Update Time:2023-08-02

Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl- Chemical and Physical Properties

Names and Identifiers

    • Riboflavin5'-(dihydrogen phosphate), 8-chloro-8-demethyl- (9CI)
    • 8-chloro-FMN
    • 8-Chloroflavin mononucleotide
    • Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-
    • Inchi: 1S/C16H18ClN4O9P/c1-6-2-8-9(3-7(6)17)21(14-12(18-8)15(25)20-16(26)19-14)4-10(22)13(24)11(23)5-30-31(27,28)29/h2-3,10-11,13,22-24H,4-5H2,1H3,(H,20,25,26)(H2,27,28,29)/t10-,11+,13-/m0/s1
    • InChI Key: DKYVSFDSPHQPQL-LOWVWBTDSA-N
    • SMILES: ClC1C(C)=CC2=C(C=1)N(C1C(C(NC(N=1)=O)=O)=N2)C[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 849
  • XLogP3: -2.3
  • Topological Polar Surface Area: 202
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